5-Cyclopropoxy-4-ethylpicolinaldehyde

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-ethylpyridine-2-carbaldehyde
• InChI: InChI=1S/C11H13NO2/c1-2-8-5-9(7-13)12-6-11(8)14-10-3-4-10/h5-7,10H,2-4H2,1H3
• InChI Key: DJVXTEMENVUUDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1OC2CC2)C=O

Description

5-Cyclopropoxy-4-ethylpicolinaldehyde is a substituted picolinaldehyde derivative characterized by a cyclopropoxy group at the 5-position and an ethyl group at the 4-position of the pyridine ring. The aldehyde functional group at the 2-position renders it reactive, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural uniqueness lies in the combination of a strained cyclopropoxy moiety and the electron-withdrawing ethyl group, which collectively influence its physicochemical properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-4-ethylpicolinaldehyde typically involves the following steps:

Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through the reaction of cyclopropyl bromide with a suitable nucleophile, such as sodium alkoxide, under anhydrous conditions.

Ethylation: The ethyl group is introduced via an alkylation reaction, often using ethyl bromide in the presence of a strong base like sodium hydride.

Picolinaldehyde Formation: The final step involves the formation of the picolinaldehyde moiety, which can be achieved through the oxidation of the corresponding alcohol using reagents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-4-ethylpicolinaldehyde may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Types of Reactions:

Oxidation: 5-Cyclopropoxy-4-ethylpicolinaldehyde can undergo oxidation reactions to form corresponding carboxylic acids or ketones. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reduction of the aldehyde group can yield the corresponding alcohol. This can be achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Sodium alkoxide, ethyl bromide

Major Products:

Oxidation: Carboxylic acids, ketones

Reduction: Alcohols

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

5-Cyclopropoxy-4-ethylpicolinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular pathways is required.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-ethylpicolinaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group imparts unique steric and electronic properties, which can influence the compound’s binding affinity and specificity. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to modulation of their activity.

Comparison with Similar Compounds

Table 1: Substituent Effects on Reactivity and Stability

Substituent (Position 5)	Aldehyde Reactivity (Relative Rate)	Metabolic Stability (HLM t₁/₂, min)
Cyclopropoxy	1.5	45.2
Methoxy	1.0	19.7
Ethoxy	0.8	12.4

Data sourced from .

Ethyl vs. Methyl Substituents at Position 4

Replacing the methyl group with an ethyl group at position 4 improves solubility in hydrophobic matrices. For instance, 5-cyclopropoxy-4-ethylpicolinaldehyde demonstrates a logP value of 2.1, compared to 1.8 for its methyl analog, enhancing membrane permeability in biological systems . However, the ethyl group marginally reduces electrophilicity at the aldehyde group, slowing Schiff base formation by ~15% compared to methyl-substituted derivatives .

Aldehyde Stability vs. Protected Analogs

The unprotected aldehyde group in 5-cyclopropoxy-4-ethylpicolinaldehyde is prone to oxidation, with a degradation half-life of 8 hours under ambient conditions. This trade-off between reactivity and stability necessitates careful handling in synthetic applications.

Table 2: Stability Comparison of Aldehyde Derivatives

Compound	Oxidation Half-Life (h)	Synthetic Utility
5-Cyclopropoxy-4-ethylpicolinaldehyde	8	High reactivity
Dimethyl acetal analog	>72	Low reactivity

Data sourced from .

Comparison with Phenoxy-Substituted Analogs

Phenoxy-substituted picolinaldehydes (e.g., 4-(4-aminophenoxy)-N-methylpicolinamide) lack the cyclopropoxy group but share a similar ether linkage. These analogs exhibit lower lipophilicity (logP = 1.4) and reduced metabolic stability (t₁/₂ = 12.1 min in HLM) compared to 5-cyclopropoxy-4-ethylpicolinaldehyde, underscoring the cyclopropoxy group’s role in optimizing pharmacokinetic profiles .